Cas no 2171958-86-2 (3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid
• CAS No: 2171958-86-2
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 6360968
• PubChem ID: 165722411
• Update Time: 2025-05-19

3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid
• 2171958-86-2
• 3-{[(benzyloxy)carbonyl]amino}-3-methyl-4-(propylsulfanyl)butanoic acid
• EN300-1287431

• Inchi： 1S/C16H23NO4S/c1-3-9-22-12-16(2,10-14(18)19)17-15(20)21-11-13-7-5-4-6-8-13/h4-8H,3,9-12H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： IPELXFOKAXJTEK-UHFFFAOYSA-N
• SMILES： S(CCC)CC(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.13477939g/mol
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid

3-{(Benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171958-86-2, known as 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug development, material science, and biotechnology.

3-{(Benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid is characterized by its intricate molecular architecture, which includes a benzyloxy group, a carbonylamino moiety, a methyl substituent, and a propylsulfanyl group attached to a butanoic acid backbone. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of benzyloxy and carbonylamino groups in modulating the pharmacokinetic properties of drugs. For instance, the benzyloxy group has been shown to enhance the solubility and bioavailability of certain compounds, while the carbonylamino group can influence the molecule's ability to interact with biological targets such as enzymes and receptors. These findings underscore the potential of this compound as a lead molecule in drug discovery.

The methyl and propylsulfanyl groups further contribute to the compound's chemical diversity. The methyl group introduces steric effects that can stabilize certain conformations of the molecule, while the propylsulfanyl group introduces sulfur-based interactions that can play a role in binding affinity and selectivity. These attributes make the compound an attractive candidate for exploring new therapeutic agents targeting various diseases.

From a synthetic perspective, the construction of 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have developed efficient methodologies to synthesize this compound, leveraging advanced catalytic systems and green chemistry principles to minimize environmental impact.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding modes of this compound with key enzymes involved in metabolic pathways, suggesting its role as an inhibitor or activator depending on its structural modifications.

In terms of applications, 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid has shown promise in materials science as well. Its unique functional groups make it suitable for use in polymer synthesis, where it can serve as a building block for creating novel materials with tailored properties such as improved mechanical strength or enhanced thermal stability.

Moreover, this compound has been explored for its potential in biotechnology applications such as enzyme inhibition assays and drug delivery systems. Its ability to form stable complexes with biomolecules makes it a valuable tool for studying cellular processes at a molecular level.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-methyl-4-(propylsulfanyl)butanoic acid is a multifaceted compound with significant implications across diverse scientific disciplines. Its structural complexity and functional diversity position it as a key player in advancing both fundamental research and practical innovations in chemistry and biology.